Cas no 5369-93-7 (1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-)
5369-93-7 structure
Product Name:1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-
1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-
- 3-Benzylamino-1,2,4-triazol
- 3-Benzylamino-2H(4H)-1,2,4-triazol
- AC1L7NWK
- benzyl-(1H-[1,2,4]triazol-3-yl)-amine
- NSC229026
- STK510897
- NSC-229026
- MLS003115157
- DTXSID10310586
- SMR001830740
- 5369-93-7
- AKOS001478588
- N-benzyl-1H-1,2,4-triazol-5-amine
- NSC 229026
-
- Inchi: 1S/C9H10N4/c1-2-4-8(5-3-1)6-10-9-11-7-12-13-9/h1-5,7H,6H2,(H2,10,11,12,13)
- InChI Key: PDTIKKSRGXUEGE-UHFFFAOYSA-N
- SMILES: N(C1=NC=NN1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 174.0907
- Monoisotopic Mass: 174.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.6Ų
Experimental Properties
- Density: 1.296
- Boiling Point: 379.3°Cat760mmHg
- Flash Point: 183.2°C
- Refractive Index: 1.683
- PSA: 53.6
1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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